Cas no 952183-68-5 (5-Bromo-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde)

• Product Name: 5-Bromo-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• CAS No: 952183-68-5
• MF: C₁₃H₈BrClFNO₂
• MW: 344.56352519989
• MDL: MFCD09817442
• CID: 3159410
• PubChem ID: 24213843
• Update Time: 2025-05-27

5-Bromo-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(2-chloro-6-fluorobenzyl)-1,6-dihydro-6-oxopyridine-3-carboxaldeh yde
• DTXSID801126605
• 5-Bromo-1-(2-chloro-6-fluorobenzyl)-1,6-dihydro-6-oxopyridine-3-carboxaldehyde
• 5-bromo-1-[(2-chloro-6-fluorophenyl)methyl]-6-oxopyridine-3-carbaldehyde
• AKOS005072433
• 5-Bromo-1-[(2-chloro-6-fluorophenyl)methyl]-1,6-dihydro-6-oxo-3-pyridinecarboxaldehyde
• MFCD09817442
• SCHEMBL15333276
• CS-0330046
• 952183-68-5
• 5-Bromo-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• EB-0717
• 5-bromo-1-[(2-chloro-6-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• 5-Bromo-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carbaldehyde

• MDL： MFCD09817442
• Inchi： 1S/C13H8BrClFNO2/c14-10-4-8(7-18)5-17(13(10)19)6-9-11(15)2-1-3-12(9)16/h1-5,7H,6H2
• InChI Key： YVNJFUXNJXILFV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CN(C1=O)CC1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 342.94110Da
• Monoisotopic Mass: 342.94110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Melting Point: 148-150°C

5-Bromo-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT